(E)-N-[cyano(oxolan-3-yl)methyl]-3-(2-methoxyphenyl)but-2-enamide

• IUPAC Name: (E)-N-[cyano(oxolan-3-yl)methyl]-3-(2-methoxyphenyl)but-2-enamide
• InChI: InChI=1S/C17H20N2O3/c1-12(14-5-3-4-6-16(14)21-2)9-17(20)19-15(10-18)13-7-8-22-11-13/h3-6,9,13,15H,7-8,11H2,1-2H3,(H,19,20)/b12-9+
• InChI Key: MTVQEDNDFHRKCI-FMIVXFBMSA-N
• Canonical SMILES: CC(=CC(=O)NC(C#N)C1CCOC1)C2=CC=CC=C2OC
• Isomeric SMILES: C/C(=C\C(=O)NC(C#N)C1CCOC1)/C2=CC=CC=C2OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

(E)-N-[cyano(oxolan-3-yl)methyl]-3-(2-methoxyphenyl)but-2-enamide is a chemical compound that has been found to have potential therapeutic applications in various fields of research. The compound is commonly referred to as CORM-3 and is a carbon monoxide-releasing molecule.

Scientific Research Applications

Molecular Synthesis and Structural Analysis

Research on compounds similar to "(E)-N-[cyano(oxolan-3-yl)methyl]-3-(2-methoxyphenyl)but-2-enamide" emphasizes their role in the synthesis of structurally complex molecules. For instance, studies on leflunomide metabolite analogs show potent inhibition of Bruton's tyrosine kinase (BTK), highlighting their potential in designing inhibitors for therapeutic targets. The crystal packing and hydrogen bonding interactions in these compounds suggest a significant role in stabilizing molecular structures, which is crucial for understanding molecular interactions and reactivity (Ghosh et al., 2000).

Catalytic Decomposition and Organic Transformations

The catalytic decomposition of dibenzylselenonium ylides by thioamides to yield selenide and tetra-substituted ethylene demonstrates the compound's role in facilitating organic transformations. This process indicates a pathway for synthesizing valuable organic intermediates, showcasing the chemical's versatility in organic synthesis (Tamagaki & Hatanaka, 1976).

Antifolate Properties and Drug Development

Another area of application is in drug development, where analogs of "(E)-N-[cyano(oxolan-3-yl)methyl]-3-(2-methoxyphenyl)but-2-enamide" are explored for their antifolate properties. Such studies contribute to the development of novel therapeutic agents, emphasizing the compound's importance in medicinal chemistry (Degraw et al., 1992).

Liquid Crystal Synthesis and Material Science

In material science, the synthesis and characterization of compounds related to "(E)-N-[cyano(oxolan-3-yl)methyl]-3-(2-methoxyphenyl)but-2-enamide" contribute to the development of liquid crystal materials. These studies explore the thermal properties and phase behavior of liquid crystalline polyethers, offering insights into designing new materials with specific optical and electronic properties (Taton et al., 1994).

Environmental Sensing and Molecular Recognition

Finally, the compound's derivatives have been investigated for colorimetric sensing of fluoride anions, demonstrating its utility in environmental monitoring and molecular recognition. Such applications highlight the compound's potential in developing sensors and diagnostic tools (Younes et al., 2020).